Cas no 950890-12-7 (Pyridazine, 3,5-diiodo-)

Pyridazine, 3,5-diiodo- structure

Product Name:Pyridazine, 3,5-diiodo-

CAS No:950890-12-7

Molecular Formula:C₄H₂I₂N₂

Molecular Weight:331.881024837494

CID:5682722

PubChem ID:17753141

Pyridazine, 3,5-diiodo- Properties

Names and Identifiers

- DTXSID601315127
- 950890-12-7
- SCHEMBL18507731
- 3,5-diiodopyridazine
- EN300-7472641
- Pyridazine, 3,5-diiodo-
- InChIKey： QXSOMUVTJWWBFI-UHFFFAOYSA-N
- Inchi： 1S/C4H2I2N2/c5-3-1-4(6)8-7-2-3/h1-2H
- SMILES： C1(I)=NN=CC(I)=C1

Computed Properties

Exact Mass: 331.83074g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 331.83074g/mol
Heavy Atom Count: 8
Complexity: 78.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 25.8Å²

Experimental Properties

Boiling Point: 395.2±22.0 °C(Predicted)
pka: 0.10±0.10(Predicted)
Density: 2.765±0.06 g/cm3(Predicted)

Pyridazine, 3,5-diiodo- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01RZ34-50mg	Pyridazine, 3,5-diiodo-	950890-12-7	95%	50mg	$269.00	2024-04-19
Aaron	AR01RZBG-50mg	Pyridazine, 3,5-diiodo-	950890-12-7	95%	50mg	$265.00	2025-02-14
Enamine	EN300-7472641-0.05g	3,5-diiodopyridazine	950890-12-7	95%	0.05g	$174.0	2024-05-23

Pyridazine, 3,5-diiodo- Synthesis

Synthetic Circuit 1

290-37-9

950890-12-7

65202-53-1

950890-11-6

Reaction Conditions

1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine , 2,2,6,6-Tetramethylpiperidine , Dichloro(N,N,N′,N′-tetramethylethylenediamine)zinc Solvents: Tetrahydrofuran , Hexane ; 10 min, 0 °C
1.2 2 h, reflux
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ; overnight, reflux
1.4 Reagents: Sodium thiosulfate Solvents: Water

Reference

: Lithium-Mediated Zincation of Pyrazine, Pyridazine, Pyrimidine, and Quinoxaline

Seggio, Anne; Chevallier, Floris; Vaultier, Michel; Mongin, Florence, Journal of Organic Chemistry, 2007, 72(17), 6602-6605